Cas no 1805264-75-8 (2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805264-75-8
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4896904
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H6F5NO3/c1-18-6-4(9(12,13)14)3(8(16)17)2-15-5(6)7(10)11/h2,7H,1H3,(H,16,17)
• InChI Key： NMHWZOJDTNRZDL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid, identified by the CAS number 1805264-75-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a methoxy group at position 3, a trifluoromethyl group at position 4, and a carboxylic acid group at position 5.

The synthesis of this compound involves advanced organic synthesis techniques, including multi-component reactions and precise substitution strategies. The presence of multiple fluorinated groups in the molecule contributes to its high stability and lipophilicity, making it an attractive candidate for drug design and material science applications. Recent studies have highlighted its potential as a building block for developing novel pharmaceutical agents targeting specific biological pathways.

In terms of pharmacological activity, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid has shown promising results in vitro assays, particularly in modulating enzyme activities and receptor interactions. Researchers have reported its ability to inhibit certain kinases and proteases, which are critical targets in the development of anti-cancer and anti-inflammatory drugs. Furthermore, the compound's carboxylic acid group provides versatility in functionalization, enabling the creation of bioconjugates and prodrugs for enhanced drug delivery.

The environmental impact of this compound has also been a subject of recent investigations. Studies suggest that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, its fluorinated substituents raise concerns regarding persistence in aquatic environments, necessitating further research into its ecological fate and potential risks to aquatic organisms.

From a synthetic chemistry perspective, the synthesis of 1805264-75-8 involves a series of well-controlled reactions to ensure high purity and yield. The use of fluorinated intermediates poses challenges in terms of reactivity control and side product management, but modern catalytic methods have significantly improved the efficiency of these processes. The compound's structural complexity also makes it a valuable tool in exploring new synthetic methodologies and reaction mechanisms.

In conclusion, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-5-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and biological evaluation, position it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.